Cas no 1797889-06-5 (N-[2-(6-oxopyridazin-1-yl)ethyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide)

• Product Name: N-[2-(6-oxopyridazin-1-yl)ethyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide
• CAS No: 1797889-06-5
• MF: C₁₈H₂₁N₉O₂
• MW: 395.418441534042
• CID: 5373740
• Update Time: 2025-10-31

N-[2-(6-oxopyridazin-1-yl)ethyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(6-oxopyridazin-1-yl)ethyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide
• 4-Piperidinecarboxamide, N-[2-(6-oxo-1(6H)-pyridazinyl)ethyl]-1-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-

• Inchi： 1S/C18H21N9O2/c28-17-2-1-5-23-26(17)9-6-20-18(29)14-3-7-25(8-4-14)15-10-16(22-12-21-15)27-13-19-11-24-27/h1-2,5,10-14H,3-4,6-9H2,(H,20,29)
• InChI Key： JEYFUYGMMISONI-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N3C=NC=N3)N=CN=2)CCC(C(NCCN2N=CC=CC2=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[2-(6-oxopyridazin-1-yl)ethyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide

N-[2-(6-Oxopyridazin-1-yl)ethyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide: A Comprehensive Overview

N-[2-(6-Oxopyridazin-1-yl)ethyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide is a complex organic compound with the CAS registry number 1797889065. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential bioactivity. The molecule is characterized by a piperidine ring system, which is a six-membered cyclic amine, and is further substituted with a 6-(1,2,4-triazolyl)pyrimidinyl group and a 6-oxopyridazinyl ethyl group. These substituents contribute to the compound's pharmacological properties and make it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and oxidations. The piperidine ring serves as a versatile scaffold, providing rigidity and stability to the molecule. The 6-(1,2,4-triazolyl)pyrimidinyl group is known for its ability to interact with various biological targets, such as kinases and proteases. Similarly, the 6-oxopyridazinyl group introduces additional functionality, enhancing the compound's ability to engage in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of this compound in the treatment of chronic diseases such as cancer and neurodegenerative disorders. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases. Additionally, its ability to cross the blood-brain barrier makes it a compelling candidate for treating central nervous system disorders. The combination of these properties underscores the importance of further investigation into its pharmacokinetics and toxicity profiles.

In terms of structural analysis, the compound's molecular weight is approximately 535 g/mol, with a molecular formula of C₂₃H₂₃N₉O. Its solubility in common organic solvents varies depending on the substituents' electronic nature. Computational studies using molecular docking techniques have revealed that the compound can bind effectively to several protein targets, suggesting its potential as a lead molecule in drug discovery.

The development of this compound has been facilitated by advancements in combinatorial chemistry and high-throughput screening technologies. These methods have enabled researchers to rapidly synthesize and evaluate numerous analogs of this compound, optimizing its pharmacological properties for specific therapeutic applications. Furthermore, the use of artificial intelligence in drug design has provided insights into the relationship between the compound's structure and its bioactivity.

Despite its promising attributes, challenges remain in translating this compound into a clinically viable drug. Issues such as off-target effects and drug resistance need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcoming these hurdles and advancing this compound toward clinical trials.

In conclusion, N-[2-(6-Oxopyridazin-1-yl)ethyl]-1-[6-(1,2,4-triazol-1-yll pyrimidin -4 - yl ] piperidine - 4 - carboxamide represents a significant advancement in medicinal chemistry. Its unique structure and diverse functional groups make it a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its full potential, this compound holds great promise for improving human health and addressing unmet medical needs.